3-(5-Chloro-2-thienyl)phenol

• Molecular Formula: C10H7ClOS
• Molecular Weight: 210.68 g/mol
• IUPAC Name: 3-(5-chlorothiophen-2-yl)phenol
• InChI: InChI=1S/C10H7ClOS/c11-10-5-4-9(13-10)7-2-1-3-8(12)6-7/h1-6,12H
• InChI Key: ZKZKNDHJGYUFCR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)O)C2=CC=C(S2)Cl

Description

3-(5-Chloro-2-thienyl)phenol is a useful research compound. Its molecular formula is C10H7ClOS and its molecular weight is 210.68 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-(5-Chloro-2-thienyl)phenol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(5-Chloro-2-thienyl)phenol including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To a solution of 3-iodophenol (1.0 g, 4.55 mmol) in DME (10 ml) was added Pd(PPh3)4 (263 mg, 0.227 mmol) at ambient temperature under N2. After stirring for 20 min., 5-chlorothiophene-2-boronic acid (886 mg, 5.45 mmol) and a solution of Na2CO3 (723 mg, 6.82 mmol) in H2O (3 ml) were added and the mixture was refluxed for 2 h. The mixture was cooled to room temperature and partitioned between ethyl acetate (30 ml) and H2O. The organic layer was washed with saturated NaHCO3 aqueous solution, H2O and then brine, dried (sodium sulfate) and evaporated in vacuo. The residue was purified by silica gel (15 g) chromatography eluting with hexane/ethyl acetate (10:1) to give 3-(5-chloro-2-thienyl)phenol (0.88 g, 91.9%).